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Compound of Interest

Compound Name: Dipropyl malonate

Cat. No.: B072706 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Dipropyl malonate (CAS 1117-19-7), a common reagent in organic synthesis.

Adherence to these procedures is critical for minimizing risks and ensuring responsible

disposal.

Immediate Safety and Personal Protective
Equipment (PPE)
Dipropyl malonate is classified as a substance that causes skin irritation and serious eye

irritation.[1][2] Therefore, appropriate personal protective equipment must be worn at all times

when handling this chemical.

Engineering Controls: It is recommended to handle Dipropyl malonate in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure.[3]

Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles are mandatory to protect against

splashes. In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.

Skin Protection:
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Gloves: Wear chemical-resistant gloves. While specific permeation data for Dipropyl
malonate is not readily available, nitrile or neoprene gloves are generally recommended

for handling esters. It is crucial to inspect gloves for any signs of degradation or puncture

before use and to change them immediately if contamination is suspected.

Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin

from accidental contact.

Closed-toe Shoes: Always wear closed-toe shoes in a laboratory setting.

Operational Plan: From Handling to Disposal
A systematic approach to handling Dipropyl malonate will further enhance safety and

operational efficiency.

Handling Procedures:

Preparation: Before starting any work, ensure that all necessary PPE is readily available and

in good condition. Locate the nearest eyewash station and safety shower.

Dispensing: When transferring Dipropyl malonate, do so carefully to avoid splashing. Use

appropriate tools such as a graduated cylinder or a pipette with a proper bulb.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames, as Dipropyl malonate is a combustible liquid.

Post-handling: After handling, wash your hands thoroughly with soap and water, even if you

were wearing gloves.

Spill Management:

In the event of a spill, immediate and appropriate action is necessary.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation.

Containment: For small spills, use an inert absorbent material like vermiculite or sand to

contain the liquid.
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Cleanup: Carefully scoop up the absorbed material into a designated, labeled waste

container.

Decontamination: Clean the spill area with soap and water.

Disposal Plan:

All waste containing Dipropyl malonate must be treated as hazardous waste.

Waste Collection: Collect all Dipropyl malonate waste, including contaminated absorbent

materials and disposable PPE, in a clearly labeled, sealed container.

Storage: Store the waste container in a designated, well-ventilated area away from

incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's designated chemical

waste disposal program, following all local, state, and federal regulations.[1][3] Do not pour

Dipropyl malonate down the drain.

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

soap and water. If skin irritation occurs, seek medical attention.[3][4]

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, provide oxygen. Seek medical attention.[3][5]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[3]

Quantitative Safety Data
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For quick reference, the following table summarizes key quantitative safety data for Dipropyl
malonate.

Property Value

CAS Number 1117-19-7

Molecular Formula C₉H₁₆O₄

Molecular Weight 188.22 g/mol

Boiling Point 229 °C

Melting Point -77 °C

Flash Point 100 °C

Specific Gravity 1.01

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Dipropyl
malonate, from preparation to disposal.
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Caption: Logical workflow for the safe handling of Dipropyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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